2-bromo-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide

• IUPAC Name: 2-bromo-N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzamide
• InChI: InChI=1S/C21H21BrN2O3S/c1-13-19(10-11-23-20(25)15-6-4-5-7-16(15)22)28-21(24-13)14-8-9-17(26-2)18(12-14)27-3/h4-9,12H,10-11H2,1-3H3,(H,23,25)
• InChI Key: HWJNHVLCTGREAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=C(C=C2)OC)OC)CCNC(=O)C3=CC=CC=C3Br
• Molecular Formula: C21H21BrN2O3S
• Molecular Weight: 461.4 g/mol
• CAS No.: 893996-70-8

Description

2-bromo-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide is a useful research compound. Its molecular formula is C21H21BrN2O3S and its molecular weight is 461.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Selective Radical Cyclisation : Esteves et al. (2007) demonstrated the controlled-potential reduction of related compounds, highlighting the synthesis of tetrahydrofuran derivatives via electrogenerated nickel(I) catalysis, showcasing innovative approaches to synthesizing complex organic frameworks (Esteves, Ferreira, & Medeiros, 2007).

• Practical Synthesis of CCR5 Antagonist : A practical method for synthesizing an orally active CCR5 antagonist demonstrates the utility of such compounds in drug development, emphasizing the importance of efficient synthetic routes for potential therapeutic agents (Ikemoto et al., 2005).

• Green Synthesis of N-Alkyl Benzamide Derivatives : A high-yield synthesis involving a three-component reaction showcases the move towards more environmentally friendly and efficient synthetic approaches in organic chemistry (Sabbaghan & Hossaini, 2012).

Potential Biomedical Applications

• Anticancer Activity : Tiwari et al. (2017) explored the synthesis of Schiff’s bases containing thiadiazole scaffold and benzamide groups, which exhibited promising in vitro anticancer activity, highlighting the therapeutic potential of benzamide derivatives in cancer treatment (Tiwari et al., 2017).

• Antipathogenic Activity : The synthesis and characterization of acylthioureas demonstrated significant antibiofilm properties, especially against Pseudomonas aeruginosa and Staphylococcus aureus, suggesting the potential of benzamide derivatives as novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).